Cas no 850911-33-0 (4-(pyrrolidine-1-sulfonyl)-N-(2E)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-(pyrrolidine-1-sulfonyl)-N-(2E)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 850911-33-0
• MF: C₂₁H₂₃N₃O₃S₂
• MW: 429.555622339249
• CID: 6065510
• PubChem ID: 2152771
• Update Time: 2025-07-24

4-(pyrrolidine-1-sulfonyl)-N-(2E)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidine-1-sulfonyl)-N-(2E)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• Benzamide, 4-(1-pyrrolidinylsulfonyl)-N-(3,4,5-trimethyl-2(3H)-benzothiazolylidene)-
• 4-(pyrrolidine-1-sulfonyl)-N-[(2E)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• EU-0087242
• 850911-33-0
• F0566-0535
• AKOS024584523
• (E)-4-(pyrrolidin-1-ylsulfonyl)-N-(3,4,5-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-pyrrolidin-1-ylsulfonyl-N-(3,4,5-trimethyl-1,3-benzothiazol-2-ylidene)benzamide

• Inchi： 1S/C21H23N3O3S2/c1-14-6-11-18-19(15(14)2)23(3)21(28-18)22-20(25)16-7-9-17(10-8-16)29(26,27)24-12-4-5-13-24/h6-11H,4-5,12-13H2,1-3H3
• InChI Key： HJZMVWVYLNODNH-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(C)C(C)=CC=C2S1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 429.11808395g/mol
• Monoisotopic Mass: 429.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 629.6±65.0 °C(Predicted)
• pka: -0.78±0.20(Predicted)

Additional information on 4-(pyrrolidine-1-sulfonyl)-N-(2E)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-(Pyrrolidine-1-sulfonyl)-N-(2E)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Comprehensive Overview

The compound with CAS No. 850911-33-0, named 4-(pyrrolidine-1-sulfonyl)-N-(2E)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule is a complex organic compound that combines elements of heterocyclic chemistry with sulfonamide functionalities. Its structure is characterized by a benzothiazole ring system fused with a dihydrobenzothiazole moiety and a pyrrolidine sulfonyl group attached to the benzamide portion.

Recent studies have highlighted the importance of such molecules in drug discovery efforts. The benzothiazole core is known for its versatility in binding to various biological targets, including enzymes and receptors. The presence of the pyrrolidine sulfonyl group further enhances the molecule's potential for modulating biological activities. This compound has been explored in the context of its anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications.

One of the key aspects of this compound is its sulfonamide functionality, which plays a critical role in its pharmacokinetic profile. Sulfonamides are known to improve solubility and stability in physiological conditions, which are essential attributes for drug candidates. Additionally, the dihydrobenzothiazole moiety contributes to the molecule's ability to interact with biological systems through hydrogen bonding and hydrophobic interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and cyclization. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

The anti-inflammatory activity of this compound has been extensively studied using in vitro models. Results indicate that it exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its ability to scavenge free radicals suggests potential applications in oxidative stress-related disorders.

In terms of pharmacokinetics, studies have shown that this compound demonstrates favorable absorption profiles in animal models. Its bioavailability is enhanced by the presence of lipophilic substituents on the benzothiazole ring, which facilitate its passage through biological membranes.

Despite its promising properties, further research is required to fully understand its mechanism of action and safety profile. Ongoing studies are focused on evaluating its efficacy in animal models of inflammatory diseases as well as assessing its potential for off-target effects.

In conclusion, 4-(pyrrolidine-1-sulfonyl)-N-(2E)-3,4,5-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a significant advancement in the field of medicinal chemistry. Its unique structure and bioactive properties make it a valuable tool for exploring novel therapeutic strategies against inflammation-related diseases.